Cas no 885518-28-5 (4,5-dichloro-6-(trifluoromethyl)-1h-indole)

• Product Name: 4,5-dichloro-6-(trifluoromethyl)-1h-indole
• CAS No: 885518-28-5
• MF: C₉H₄Cl₂F₃N
• MW: 254.035970687866
• CID: 1925696
• PubChem ID: 24728025
• Update Time: 2025-04-21

4,5-dichloro-6-(trifluoromethyl)-1h-indole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-6-(trifluoromethyl)-1H-indole
• 4,5-DICHLORO-6-TRIFLUOROMETHYL INDOLE
• DTXSID10646110
• 885518-28-5
• 4,5-dichloro-6-(trifluoromethyl)-1h-indole

• Inchi： 1S/C9H4Cl2F3N/c10-7-4-1-2-15-6(4)3-5(8(7)11)9(12,13)14/h1-3,15H
• InChI Key： IMZPNWFJCWELFZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=CC2=C1C=CN2)Cl

Computed Properties

• Exact Mass: 252.9672890Da
• Monoisotopic Mass: 252.9672890Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 15.8Ų